Cas no 1769-71-7 (1-(1-phenylethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-phenylethyl)cyclopropane-1-carboxylic acid
• CAS No: 1769-71-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6182566
• PubChem ID: 82403991
• Update Time: 2024-01-11

1-(1-phenylethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)cyclopropane-1-carboxylic acid
• 1769-71-7
• EN300-1861172

• Inchi： 1S/C12H14O2/c1-9(10-5-3-2-4-6-10)12(7-8-12)11(13)14/h2-6,9H,7-8H2,1H3,(H,13,14)
• InChI Key： UELOFGQGPVCHIU-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids